5-[[3-(2-Cyclopropylbenzimidazol-1-yl)azetidin-1-yl]methyl]-2,4-dimethyl-1,3-thiazole

• IUPAC Name: 5-[[3-(2-cyclopropylbenzimidazol-1-yl)azetidin-1-yl]methyl]-2,4-dimethyl-1,3-thiazole
• InChI: InChI=1S/C19H22N4S/c1-12-18(24-13(2)20-12)11-22-9-15(10-22)23-17-6-4-3-5-16(17)21-19(23)14-7-8-14/h3-6,14-15H,7-11H2,1-2H3
• InChI Key: PMISRFNXENXENU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C)CN2CC(C2)N3C4=CC=CC=C4N=C3C5CC5
• Molecular Formula: C19H22N4S
• Molecular Weight: 338.5 g/mol

Description

Benzimidazole is a heterocyclic aromatic organic compound. This bicyclic compound consists of the fusion of benzene and imidazole. It is a colorless solid that is soluble in polar solvents. Azetidine is a saturated heterocycle with three carbon atoms and one nitrogen atom.

Synthesis Analysis

The synthesis of benzimidazole usually involves the condensation of o-phenylenediamine with formic acid or the equivalent trimethyl orthoformate. Other methods include reaction with carbondisulphide in alkaline alcoholic solution, reaction with aromatic aldehydes, or reaction with cyanogen bromide in acetonitrile solution.

Molecular Structure Analysis

Benzimidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Chemical Reactions Analysis

Benzimidazole has been found to exhibit a broad range of chemical and biological properties, making it an important synthon in the development of new drugs.

Physical And Chemical Properties Analysis

Benzimidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.